Cas no 2094571-82-9 (2-(3-aminopiperidin-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride)

• Product Name: 2-(3-aminopiperidin-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride
• CAS No: 2094571-82-9
• CID: 4637396
• Update Time: 2025-06-26

2-(3-aminopiperidin-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopiperidin-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride

Additional information on 2-(3-aminopiperidin-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride

Professional Introduction to 2-(3-aminopiperidin-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride (CAS No. 2094571-82-9)

2-(3-aminopiperidin-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride, identified by the CAS number 2094571-82-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of dihydropyrimidinone derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an aminopiperidine moiety and a dihydropyrimidinone core, contribute to its unique chemical properties and biological interactions.

The aminopiperidine group is a key pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In the case of 2-(3-aminopiperidin-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride, this moiety likely plays a crucial role in modulating the compound's binding affinity and selectivity. The dihydropyrimidinone scaffold is also well-represented in medicinal chemistry, with numerous examples demonstrating its utility as a pharmacological tool. This scaffold is often associated with activities such as kinase inhibition, which has been a major focus in oncology research.

Recent advancements in computational chemistry and structure-based drug design have enhanced our understanding of how modifications within the dihydropyrimidinone core can influence biological activity. For instance, studies have shown that subtle changes in the substitution pattern can lead to significant differences in potency and selectivity against target enzymes. The 6-methyl substituent in 2-(3-aminopiperidin-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride may contribute to stabilizing the molecule's conformation, thereby affecting its interactions with biological targets.

The dihydrochloride salt form of this compound indicates that it has been optimized for solubility and stability, which are critical factors for pharmaceutical development. Improved solubility can enhance oral bioavailability, while stability ensures that the compound remains effective throughout its shelf life. These characteristics make 2-(3-aminopiperidin-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride a promising candidate for further investigation in preclinical and clinical settings.

In the realm of drug discovery, 2-(3-aminopiperidin-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride has been explored for its potential in addressing various therapeutic areas. One notable area of interest is oncology, where kinase inhibitors are among the most extensively studied drugs. The aminopiperidine moiety's ability to mimic natural substrates or inhibitors of kinases makes it an attractive scaffold for developing novel anticancer agents. Additionally, the dihydropyrimidinone core has shown promise in inhibiting other enzymes involved in cancer progression, such as tyrosine kinases and serine/threonine kinases.

Recent studies have highlighted the importance of understanding the molecular mechanisms underlying the activity of such compounds. For example, crystallographic studies have provided insights into how 2-(3-aminopiperidin-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one dihydrochloride interacts with target proteins at the atomic level. These structural insights have been instrumental in guiding medicinal chemists toward designing more potent and selective inhibitors. Furthermore, computational modeling techniques have been employed to predict how different analogs of this compound might behave in terms of their binding affinity and pharmacokinetic properties.

The development of novel therapeutic agents often involves a multidisciplinary approach, integrating expertise from chemistry, biology, pharmacology, and computer science. In the case of 2-(3-aminopiperidin-1-yloxy)piperidine derivatives, researchers have leveraged high-throughput screening (HTS) technologies to identify hits with promising biological activity. Subsequent optimization efforts have focused on improving potency, selectivity, and pharmacokinetic profiles. The use of biocatalysis and green chemistry principles has also contributed to more sustainable synthetic routes for these compounds.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new treatments for unmet medical needs. Compounds like 2-(3-amino-pyrrolidine-pyrrolido[1'5':5'1']pyrazepine) represent a small but growing subset of molecules that are being evaluated for their potential therapeutic benefits. These compounds often exhibit unique chemical scaffolds that distinguish them from existing drugs on the market.

As our understanding of disease mechanisms evolves, so too does our approach to drug design. Modern drug discovery efforts increasingly rely on integrating data from various sources—such as genomic data, proteomic data, and clinical trial results—to identify new targets and develop more effective treatments. The study of 2-(3-amino-pyrrolidine-pyrrolido[1'5':5'1']pyrazepine) exemplifies this trend toward personalized medicine and targeted therapy.

In conclusion,2-(3-amino-pyrrolidine-pyrrolido[1'5':5'1']pyrazepine) (CAS No. 2094571) is a compound with significant potential in pharmaceutical research due to its structural features and reported biological activities. Its exploration across various therapeutic areas underscores its versatility as a chemical scaffold for drug development. As research continues to uncover new applications for this molecule,2-(3-amino-pyrrolidine-pyrrolido[1'5':5'1']pyrazepine) is poised to play an important role in shaping future treatments.